Cas no 13401-19-9 (6-Methyllumazine)

• Product Name: 6-Methyllumazine
• CAS No: 13401-19-9
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 2085157
• Update Time: 2025-06-08

6-Methyllumazine Chemical and Physical Properties

Names and Identifiers

• 6-Methyllumazine
• 6-Methyl-2,4(1H,3H)-pteridinedione
• 6-methyl-1H-pteridine-2,4-dione

• Inchi： 1S/C7H6N4O2/c1-3-2-8-5-4(9-3)6(12)11-7(13)10-5/h2H,1H3,(H2,8,10,11,12,13)
• InChI Key： WJYWPPGNIKDDQP-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=C(C)N=2)NC(N1)=O

Additional information on 6-Methyllumazine

Introduction to 6-Methyllumazine (CAS No. 13401-19-9)

6-Methyllumazine, identified by the chemical compound code CAS No. 13401-19-9, is a heterocyclic organic molecule that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound belongs to the lumazine family, which is characterized by a pyrimidine ring system with a methyl substituent at the 6-position. The unique structural and electronic properties of 6-Methyllumazine make it a promising candidate for various applications, particularly in understanding enzymatic mechanisms and developing novel therapeutic agents.

The molecular structure of 6-Methyllumazine consists of a six-membered aromatic ring containing two nitrogen atoms, with a methyl group attached at the 6th carbon position. This configuration imparts distinct reactivity and binding capabilities, enabling interactions with biological targets such as enzymes and nucleic acids. The compound’s ability to participate in redox reactions further enhances its utility in biochemical pathways, making it a subject of intense study in both academic and industrial research settings.

Recent advancements in the study of 6-Methyllumazine have highlighted its potential role in cellular metabolism and stress response mechanisms. Research published in leading scientific journals has demonstrated that 6-Methyllumazine can influence the activity of key enzymes involved in energy production and detoxification processes. For instance, studies have shown that this compound may modulate the function of lumazine synthase, an enzyme critical for the biosynthesis of tetrahydrofolate, which is essential for DNA synthesis and repair.

In addition to its biochemical significance, 6-Methyllumazine has been explored as a precursor in the synthesis of more complex pharmacophores. Its structural framework provides a versatile scaffold for drug design, allowing chemists to modify its properties while retaining its inherent biological activity. This flexibility has led to several innovative approaches in medicinal chemistry, where derivatives of 6-Methyllumazine are being investigated for their potential as antimicrobial, anti-inflammatory, and anticancer agents.

The pharmacological profile of 6-Methyllumazine is further underscored by its interaction with biological systems. Preclinical studies have revealed that this compound exhibits low toxicity at therapeutic doses while demonstrating significant efficacy in models of metabolic disorders. Its ability to cross cell membranes efficiently ensures rapid bioavailability, making it an attractive candidate for oral and topical formulations. Moreover, the compound’s stability under various pH conditions enhances its suitability for formulation into diverse pharmaceutical products.

From an industrial perspective, the production of 6-Methyllumazine (CAS No. 13401-19-9) has been optimized to meet the demands of research laboratories and pharmaceutical manufacturers. Advances in synthetic methodologies have enabled scalable synthesis routes that maintain high purity standards. These developments have not only reduced production costs but also improved accessibility for researchers worldwide. As a result, 6-Methyllumazine has become an indispensable tool in academic research and drug discovery initiatives.

The future prospects of 6-Methyllumazine are promising, with ongoing studies focusing on expanding its therapeutic applications. Researchers are delving into its potential role in neurodegenerative diseases, where its ability to modulate enzyme activity may offer novel treatment strategies. Additionally, investigations into its environmental impact suggest that 6-Methyllumazine could serve as a bioindicator for assessing ecological health due to its sensitivity to certain environmental stressors.

In conclusion, 6-Methyllumazine, identified by CAS No. 13401-19-9, represents a cornerstone compound in biochemical and pharmaceutical research. Its unique structural features, coupled with its versatile biological activities, position it as a key player in advancing our understanding of cellular processes and developing next-generation therapeutics. As scientific exploration continues to uncover new applications for this compound, its significance is poised to grow even further.